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Compound of Interest

Compound Name: 2'-Hydroxylagarotetrol

Cat. No.: B12381159 Get Quote

In-Depth Technical Guide: 2'-Hydroxylagarotetrol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2'-Hydroxylagarotetrol is a phenylethylketone derivative that belongs to the broader class of

2-(2-phenylethyl)chromones (PECs). These compounds are recognized as some of the

characteristic chemical constituents of agarwood, the highly valued resinous heartwood

produced by trees of the Aquilaria species. While research has been conducted on the diverse

biological activities of agarwood extracts and various isolated PECs, specific data on 2'-
Hydroxylagarotetrol is limited. This guide provides a comprehensive overview of the known

information on 2'-Hydroxylagarotetrol and contextualizes its potential properties based on the

activities of related 2-(2-phenylethyl)chromones.

Chemical and Physical Properties
A summary of the key chemical identifiers and properties for 2'-Hydroxylagarotetrol is
provided in the table below.
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Property Value

CAS Number 135308-83-7

Molecular Formula C₁₇H₁₈O₇

Molecular Weight 334.32 g/mol

SMILES

O=C1C2=C(OC(CCC3=C(O)C=CC=C3)=C1)--

INVALID-LINK----INVALID-LINK----INVALID-

LINK--[C@H]2O

Chemical Class
Phenylethylketone derivative, 2-(2-

Phenylethyl)chromone

Molecular Structure
The molecular structure of 2'-Hydroxylagarotetrol is characterized by a chromone core linked

to a phenylethyl group with a hydroxyl substitution on the phenyl ring.

Biological Activities and Therapeutic Potential
(Inferred from Related Compounds)
Direct experimental studies on the biological activities of 2'-Hydroxylagarotetrol are not

readily available in the current scientific literature. However, the class of 2-(2-

phenylethyl)chromones (PECs) isolated from agarwood has been investigated for a range of

pharmacological effects. These findings provide a basis for inferring the potential activities of

2'-Hydroxylagarotetrol. PECs have demonstrated diverse biological properties, including

neuroprotective, anti-inflammatory, antioxidant, and antimicrobial activities[1].

The following table summarizes the reported biological activities of various 2-(2-

phenylethyl)chromone derivatives from agarwood, offering a comparative context.
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Compound/Extract Biological Activity Assay
Key Findings (e.g.,
IC₅₀)

Agarwood Extract

(Aquilaria sinensis)
Anti-inflammatory

Nitric oxide (NO)

production in

RAW264.7 cells

Compound 1 showed

an IC₅₀ of 22.31 ±

0.42 μM[2]

2-(2-

phenylethyl)chromone

derivatives (8, 12, 14)

from artificial

agarwood

α-glucosidase

inhibition

In vitro α-glucosidase

assay

IC₅₀ values of 0.15,

0.05, and 0.09 mM,

respectively[3]

2-(2-

phenylethyl)chromone

derivatives (3, 9, 11,

14)

Acetylcholinesterase

(AChE) inhibition
In vitro AChE assay

Weak inhibitory

activity reported[3]

2-(2-

phenylethyl)chromone

-sesquiterpene hybrid

(Compound 1)

Neuroprotective

H₂O₂-induced

apoptosis in SH-SY5Y

cells

Demonstrated

neuroprotective

effects[2]

2-(2-

phenylethyl)chromone

derivatives (12, 13)

Cytotoxic
Human gastric cancer

cell line (SGC-7901)

Weak cytotoxicity

observed[3]

Experimental Protocols
Detailed experimental protocols for 2'-Hydroxylagarotetrol are not published. However, based

on studies of related compounds, the following are examples of methodologies that would be

employed to investigate its biological activities.

Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)
This assay is commonly used to screen for anti-inflammatory potential.

Cell Culture: Murine macrophage cells (e.g., RAW264.7) are cultured in a suitable medium

(e.g., DMEM) supplemented with fetal bovine serum and antibiotics.
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Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 2'-
Hydroxylagarotetrol) for a specified period (e.g., 1 hour).

Inflammatory Stimulus: Inflammation is induced by adding lipopolysaccharide (LPS) to the

cell culture.

Incubation: The cells are incubated for a further period (e.g., 24 hours).

Nitrite Measurement: The production of nitric oxide (NO) is quantified by measuring the

accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess

reagent.

Data Analysis: The concentration of the compound that inhibits NO production by 50% (IC₅₀)

is calculated.

Antioxidant Activity Assay (DPPH Radical Scavenging)
This is a common and rapid assay to assess the free radical scavenging ability of a compound.

Preparation of DPPH Solution: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a

suitable solvent (e.g., methanol or ethanol) is prepared.

Reaction Mixture: The test compound at various concentrations is mixed with the DPPH

solution.

Incubation: The mixture is incubated in the dark at room temperature for a specific time (e.g.,

30 minutes).

Absorbance Measurement: The absorbance of the solution is measured at a specific

wavelength (around 517 nm) using a spectrophotometer. The decrease in absorbance

indicates the radical scavenging activity.

Calculation: The percentage of radical scavenging activity is calculated, and the

concentration required for 50% scavenging (IC₅₀) is determined.

Signaling Pathways
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While the specific signaling pathways modulated by 2'-Hydroxylagarotetrol have not been

elucidated, many anti-inflammatory compounds from natural sources are known to interact with

the Nuclear Factor-kappa B (NF-κB) signaling pathway. The diagram below illustrates a

simplified representation of this pathway, which is a plausible target for 2-(2-

phenylethyl)chromones from agarwood.
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Caption: Simplified NF-κB signaling pathway, a potential target for 2-(2-phenylethyl)chromones

(2-PECs).

Conclusion and Future Directions
2'-Hydroxylagarotetrol remains a poorly characterized compound within the broader,

pharmacologically interesting class of 2-(2-phenylethyl)chromones from agarwood. While its

precise biological activities are unknown, the documented anti-inflammatory, antioxidant, and

neuroprotective effects of related compounds suggest that 2'-Hydroxylagarotetrol warrants

further investigation. Future research should focus on the isolation or synthesis of this

compound to enable direct evaluation of its bioactivities and to elucidate its mechanisms of

action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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